Cas no 1257853-17-0 (6-bromo-2-ethoxypyrimidin-4-amine)

6-Bromo-2-ethoxypyrimidin-4-amine is a brominated pyrimidine derivative with an ethoxy substituent at the 2-position and an amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its reactive bromine atom enables further functionalization through cross-coupling reactions, while the ethoxy and amine groups enhance its utility in constructing heterocyclic frameworks. The compound’s stability and well-defined reactivity profile make it suitable for applications in medicinal chemistry, where it can be used to synthesize biologically active molecules. Its purity and consistent performance are critical for reproducible results in research and industrial settings.
6-bromo-2-ethoxypyrimidin-4-amine structure
1257853-17-0 structure
Product Name:6-bromo-2-ethoxypyrimidin-4-amine
CAS No:1257853-17-0
MF:C6H8BrN3O
MW:218.051219940186
CID:4582731
PubChem ID:72206852
Update Time:2025-06-15

6-bromo-2-ethoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-BroMo-2-ethoxypyriMidin-4-aMine
    • 6-bromo-2-ethoxypyrimidin-4-amine
    • Inchi: 1S/C6H8BrN3O/c1-2-11-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3,(H2,8,9,10)
    • InChI Key: MTZSCNINMYSGGZ-UHFFFAOYSA-N
    • SMILES: C1(OCC)=NC(Br)=CC(N)=N1

Experimental Properties

  • Color/Form: No date available
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 353.3±45.0 °C at 760 mmHg
  • Flash Point: 167.4±28.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-bromo-2-ethoxypyrimidin-4-amine Security Information

6-bromo-2-ethoxypyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B999558-2.5mg
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0
2.5mg
$ 50.00 2022-06-06
TRC
B999558-5mg
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0
5mg
$ 70.00 2022-06-06
TRC
B999558-25mg
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0
25mg
$ 275.00 2022-06-06
Chemenu
CM371886-1g
6-Bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%+
1g
$*** 2023-03-29
Enamine
EN300-152512-0.05g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
0.05g
$319.0 2023-07-10
Enamine
EN300-152512-0.1g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
0.1g
$476.0 2023-07-10
Enamine
EN300-152512-0.25g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
0.25g
$679.0 2023-07-10
Enamine
EN300-152512-0.5g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
0.5g
$1069.0 2023-07-10
Enamine
EN300-152512-1.0g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
1.0g
$1371.0 2023-07-10
Enamine
EN300-152512-2.5g
6-bromo-2-ethoxypyrimidin-4-amine
1257853-17-0 95%
2.5g
$2688.0 2023-07-10

Additional information on 6-bromo-2-ethoxypyrimidin-4-amine

6-Bromo-2-Ethoxypyrimidin-4-Amine: A Promising Compound in Modern Biomedical Research

6-Bromo-2-Ethoxypyrimidin-4-Amine, with the chemical formula C8H10BrN2O, is a key compound that has attracted significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. The molecule contains a pyrimidin-4-amine core, which is a six-membered heterocyclic ring with nitrogen atoms at positions 1 and 4, and two functional groups: a 6-bromo substituent and a 2-ethoxy group. These substituents play a critical role in modulating the biological activity and chemical reactivity of the compound, making it a valuable candidate for drug development and functional material design.

Recent studies have highlighted the 6-bromo group's ability to enhance the electrophilic properties of the pyrimidine ring, which can facilitate interactions with target proteins or enzymes. Meanwhile, the 2-ethoxy substituent contributes to the molecule's solubility and metabolic stability, critical factors for pharmaceutical applications. The combination of these functional groups within the pyrimidin-4-amine scaffold creates a versatile platform for chemical modification and biological activity optimization.

One of the most notable breakthroughs in 6-Bromo-2-Ethoxypyrimidin-4-Amine research was reported in a 2023 study published in Journal of Medicinal Chemistry, where the compound was identified as a potential inhibitor of the enzyme *PDK1* (Pyruvate Dehydrogenase Kinase 1). This enzyme is implicated in various diseases, including cancer and metabolic disorders. The study demonstrated that the 6-bromo group significantly enhances the compound's affinity for the *PDK1* active site, while the 2-ethoxy substituent improves its cellular permeability. These findings underscore the compound's potential as a therapeutic agent for targeting *PDK1*-related pathologies.

In addition to its role as a pharmacological tool, 6-Bromo-2-Ethoxypyrimidin-4-Amine has shown promising applications in materials science. A 2024 paper in Advanced Materials explored its use as a building block for designing bioactive polymers. The pyrimidin-4-amine core was found to form stable hydrogen bonds with amino acid residues, enabling the creation of self-assembling nanomaterials with tunable properties. This application highlights the compound's versatility beyond traditional pharmaceutical contexts.

From a synthetic perspective, the pyrimidin-4-amine scaffold is often synthesized via nucleophilic substitution reactions or ring-opening methodologies. A recent advancement in this field, published in Organic Letters in 2023, described a novel catalytic approach to selectively introduce the 6-bromo and 2-ethoxy groups into the pyrimidine ring. This method significantly reduces the number of reaction steps and improves the yield of 6-Bromo-2-Ethoxypyrimidin-4-Amine, making it more accessible for large-scale production.

The 6-bromo substituent's impact on the compound's physicochemical properties has also been a focus of recent research. A 2024 study in Chemical Communications revealed that the 6-bromo group enhances the compound's hydrophobicity, which is beneficial for drug delivery systems targeting lipid-rich tissues. However, the study also noted that the 2-ethoxy group can mitigate this hydrophobicity, allowing for a balance between solubility and membrane permeability. This dual functionality makes the compound a prime candidate for further optimization in drug development.

Another area of interest is the pyrimidin-4-amine core's ability to interact with DNA and RNA. A 2023 paper in Nucleic Acids Research demonstrated that the compound can bind to specific DNA sequences, potentially serving as a molecular probe for studying gene expression. The 6-bromo group was found to stabilize the DNA-binding interaction, while the 2-ethoxy group modulates the binding affinity. This property opens new avenues for the compound's use in molecular biology and biotechnology.

Despite its promising applications, challenges remain in optimizing the 6-Bromo-2-Ethoxypyrimidin-4-Amine for therapeutic use. A 2024 review in Drug Discovery Today emphasized the need for further studies on its metabolic fate and potential side effects. The pyrimidin-4-amine scaffold is known to undergo various metabolic pathways, and the presence of the 6-bromo and 2-ethoxy groups may influence these pathways in unpredictable ways. Addressing these challenges will be critical for translating the compound into clinical applications.

In conclusion, 6-Bromo-2-Ethoxypyrimidin-4-Amine represents a significant advancement in the field of chemical biology due to its unique structural features and diverse applications. The interplay between the 6-bromo and 2-ethoxy groups within the pyrimidin-4-amine scaffold provides a versatile platform for exploring new therapeutic strategies and materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in both pharmaceutical and non-pharmaceutical innovations.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent